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Compound of Interest

Compound Name: XY221

Cat. No.: B15604862

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid

growth of abnormal myeloid cells in the bone marrow and blood. Despite advances in

treatment, there remains a critical need for novel therapeutic agents that can effectively target

leukemic cells. XY221 is a novel, potent, and selective small molecule inhibitor under

investigation for its anti-leukemic properties. These application notes provide a summary of the

key findings related to the activity of XY221 in AML cell lines, along with detailed protocols for

its in vitro evaluation.

Mechanism of Action
XY221 is a potent inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, a key signaling

molecule frequently mutated in AML. By binding to the ATP-binding pocket of both wild-type

and mutated FLT3, XY221 effectively blocks its downstream signaling pathways, including the

PI3K/AKT and MAPK/ERK pathways. This inhibition leads to the induction of apoptosis and a

reduction in cell proliferation in AML cells harboring FLT3 mutations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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